Cas no 1193252-92-4 (6-iodo-1H-benzimidazole-2-carboxylic acid)

• Product Name: 6-iodo-1H-benzimidazole-2-carboxylic acid
• CAS No: 1193252-92-4
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• CID: 4562603
• PubChem ID: 76845909
• Update Time: 2025-05-26

6-iodo-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-iodo-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C8H5IN2O2/c9-4-1-2-5-6(3-4)11-7(10-5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： NDWHGCFUWLJBHP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)NC2=CC(I)=CC=C2N=1

Computed Properties

• Exact Mass: 287.93957g/mol
• Monoisotopic Mass: 287.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 6-iodo-1H-benzimidazole-2-carboxylic acid

Introduction to 6-iodo-1H-benzimidazole-2-carboxylic acid (CAS No: 1193252-92-4)

6-iodo-1H-benzimidazole-2-carboxylic acid, identified by its CAS number 1193252-92-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule belongs to the benzimidazole family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The presence of an iodine substituent at the 6-position and a carboxylic acid group at the 2-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The benzimidazole core structure is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting pharmacological properties ranging from antiviral to anticancer effects. The introduction of an iodine atom at the 6-position enhances the electrophilicity of the molecule, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in constructing complex molecular architectures. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other pharmacologically relevant moieties.

In recent years, 6-iodo-1H-benzimidazole-2-carboxylic acid has garnered attention in the development of novel therapeutic agents. One particularly promising area of research involves its application in targeted cancer therapies. Benzimidazole derivatives have been explored as inhibitors of kinases and other enzymes involved in tumor progression. The iodine atom serves as a handle for radiolabeling, enabling the creation of positron emission tomography (PET) tracers for tumor imaging. Such radiotracers are crucial for early detection and monitoring of cancerous lesions, offering significant advantages over traditional diagnostic methods.

Moreover, the compound has shown potential in addressing neurological disorders. Benzimidazoles are known to interact with specific receptors and ion channels in the brain, making them candidates for treating conditions such as Alzheimer's disease and epilepsy. The structural versatility of 6-iodo-1H-benzimidazole-2-carboxylic acid allows medicinal chemists to modulate its pharmacokinetic properties, enhancing bioavailability and reducing side effects. This has led to several clinical trials investigating its derivatives as potential treatments for neurodegenerative diseases.

The synthesis of 6-iodo-1H-benzimidazole-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation at the 6-position followed by carboxylation at the 2-position. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve yield and scalability. These techniques not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

Recent advancements in computational chemistry have further accelerated the discovery process for 6-iodo-1H-benzimidazole-2-carboxylic acid derivatives. Molecular modeling and virtual screening allow researchers to predict binding affinities and optimize lead compounds before experimental validation. This integration of computational tools with traditional wet chemistry has significantly reduced the time and cost associated with drug discovery pipelines.

The pharmaceutical industry has recognized the importance of 6-iodo-1H-benzimidazole-2-carboxylic acid as a building block for innovative drug candidates. Its unique structural features make it adaptable for designing molecules with tailored biological activities. Collaborative efforts between academia and industry have led to several patents describing novel applications and synthetic routes involving this compound. These innovations underscore its significance in modern drug development.

Looking ahead, the future prospects for 6-iodo-1H-benzimidazole-2-carboxylic acid are promising. Ongoing research aims to expand its therapeutic applications by exploring new derivatives with enhanced efficacy and selectivity. Additionally, efforts are underway to develop sustainable synthetic pathways that minimize environmental impact. As our understanding of benzimidazole chemistry evolves, so too will the medical applications derived from this versatile scaffold.

In conclusion, 6-iodo-1H-benzimidazole-2-carboxylic acid (CAS No: 1193252-92-4) represents a cornerstone in pharmaceutical research due to its structural flexibility and functional diversity. Its role in developing anticancer agents, neuroprotective drugs, and diagnostic imaging agents highlights its broad utility across multiple therapeutic areas. With continued innovation in synthetic methodologies and computational techniques, this compound is poised to remain at the forefront of medicinal chemistry advancements.